Cas no 131890-26-1 (Bis[(2-di-i-propylphosphino]ethyl)amine, min.)

• Product Name: Bis[(2-di-i-propylphosphino]ethyl)amine, min.
• CAS No: 131890-26-1
• MF: C₁₆H₃₇NP₂
• MW: 305.419206380844
• MDL: MFCD17018778
• CID: 3160000
• PubChem ID: 15757160
• Update Time: 2025-06-11

Bis[(2-di-i-propylphosphino]ethyl)amine, min. Chemical and Physical Properties

Names and Identifiers

• Bis[(2-di-i-propylphosphino]ethyl)amine, min.
• Bis[(2-di-i-propylphosphino]ethyl)aMine
• Bis((2-diisopropylphosphino)ethyl)-amine
• Bis[(2-diisopropylphosphino]ethyl)amine solution
• w soln. in THF
• 131890-26-1
• MFCD17018778
• 2-di(propan-2-yl)phosphanyl-N-[2-di(propan-2-yl)phosphanylethyl]ethanamine
• BIS[2-(DIISOPROPYLPHOSPHANYL)ETHYL]AMINE
• Bis[2-(diisopropylphosphino)ethyl]amine 10 wt. % in THF
• bis(2(diisopropylphosphino)ethyl)amine
• BIS[2-(DIISOPROPYLPHOSPHINO)ETHYL]AMINE
• Bis[(2-di-i-propylphosphino]ethyl)amine, min. 97per cent
• Bis[2-(diisopropylphosphino)ethyl]amine (ca. 10% in Tetrahydrofuran)
• BIS[(2-DI-I-PROPYLPHOSPHINO)ETHYL]AMINE
• G84800
• B5712
• SCHEMBL1465708
• Bis[(2-di-i-propylphosphino]ethyl)amine, min. 97%
• Bis[2-(diisopropylphosphino)ethyl]aMine, 10% w/w soln. in THF
• Bis[(2-di-i-propylphosphino)ethyl]amine(10 wt% in tetrahydrofuran)
• Bis[(2-di-i-propylphosphino)ethyl]aMine, Min. 97% (10 wt% in tetrahydrofuran)
• 688-552-4
• Bis[2-(diisopropylphosphino)ethyl]amine, 10% in tetrahydrofuran
• Bis((2-di-i-propylphosphino)ethyl)amine, min. 97% (10 wt% in tetrahydrofuran)
• GFA89026

• MDL： MFCD17018778
• Inchi： 1S/C16H37NP2/c1-13(2)18(14(3)4)11-9-17-10-12-19(15(5)6)16(7)8/h13-17H,9-12H2,1-8H3
• InChI Key： FTVIGQGOGIHMBS-UHFFFAOYSA-N
• SMILES： P(C(C)C)(C(C)C)CCNCCP(C(C)C)C(C)C

Computed Properties

• Exact Mass: 305.24012418g/mol
• Monoisotopic Mass: 305.24012418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.884 g/mL at 25 °C
• Boiling Point: 375.9±27.0 °C at 760 mmHg
• Flash Point: -17 °C
• Refractive Index: 1.4180
• Water Partition Coefficient: Immiscible with water.
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Bis[(2-di-i-propylphosphino]ethyl)amine, min. Security Information

• Signal Word：dangerous
• Hazard Statement： H225+H302+H315+H319+H335+H371+H372
• Warning Statement： P210+P233+P240+P241+P242+P243+P260+P264+P270+P271+P280+P301+P312+P330+P302+P352+P332+P313+P362+P364+P304+P340+P312+P305+P351+P338+P337+P313+P308+P311+P370+P378+P403+P233+P405+P501
• Hazardous Material transportation number：UN 2056 3 / PGII
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• HazardClass：3
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Bis[(2-di-i-propylphosphino]ethyl)amine, min.

Comprehensive Overview of Bis[(2-di-i-propylphosphino]ethyl)amine (CAS No. 131890-26-1)

Bis[(2-di-i-propylphosphino]ethyl)amine, with the CAS No. 131890-26-1, is a highly specialized organophosphorus compound widely utilized in catalysis and material science. Its unique structure, featuring two diisopropylphosphino groups linked to an ethylamine backbone, makes it a versatile ligand in transition metal catalysis. Researchers and industries value this compound for its ability to enhance reaction efficiency and selectivity, particularly in cross-coupling reactions and hydrogenation processes.

In recent years, the demand for efficient catalytic systems has surged, driven by advancements in green chemistry and sustainable manufacturing. Bis[(2-di-i-propylphosphino]ethyl)amine aligns with these trends due to its role in reducing energy consumption and minimizing waste. For instance, its application in asymmetric synthesis has garnered attention, as it enables the production of chiral molecules with high enantiomeric purity—a critical requirement in pharmaceutical synthesis and agrochemical development.

The compound's stability under various reaction conditions further enhances its appeal. Unlike some traditional ligands, Bis[(2-di-i-propylphosphino]ethyl)amine exhibits remarkable resistance to oxidation and thermal degradation. This property is particularly valuable in high-temperature catalysis and continuous flow processes, where longevity and consistency are paramount. Users frequently search for terms like "phosphine ligand stability" or "catalyst lifetime extension," highlighting the growing interest in durable catalytic solutions.

Another area of interest is the compound's role in nanomaterial synthesis. With the rise of nanotechnology, researchers are exploring its potential as a stabilizing agent for metal nanoparticles. These nanoparticles find applications in electronics, sensors, and energy storage, making Bis[(2-di-i-propylphosphino]ethyl)amine a key player in cutting-edge research. Searches for "nanoparticle stabilization methods" or "ligands for nanocatalysis" reflect this trend.

From a commercial perspective, the compound's scalability and compatibility with industrial processes are critical. Manufacturers often inquire about "bulk phosphine ligands" or "cost-effective catalysis solutions," underscoring the need for economically viable options. Bis[(2-di-i-propylphosphino]ethyl)amine meets these demands by offering a balance between performance and affordability, making it a preferred choice for large-scale applications.

In summary, Bis[(2-di-i-propylphosphino]ethyl)amine (CAS No. 131890-26-1) stands out as a multifunctional ligand with broad applicability in catalysis and material science. Its alignment with sustainability goals, nanotechnology advancements, and industrial needs ensures its continued relevance in both academic and commercial settings. As research progresses, its potential in emerging fields like renewable energy and biomedical engineering is likely to expand, further solidifying its importance in modern chemistry.